Cas no 1807119-31-8 (1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene)
1807119-31-8 structure
Product Name:1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene
CAS No:1807119-31-8
MF:C7H2BrF4NO2
MW:287.993895053864
CID:4708011
PubChem ID:119000535
Update Time:2024-03-01
1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene
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- Inchi： 1S/C7H2BrF4NO2/c8-4-2-6(13(14)15)5(9)1-3(4)7(10,11)12/h1-2H
- InChI Key： KVCRYFRKEWXZJC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1C(F)(F)F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 286.92050 g/mol
- Monoisotopic Mass: 286.92050 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 45.8
- Molecular Weight: 287.99
1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6758776-0.05g |
1-bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 0.05g |
$312.0 | 2023-05-30 | |
| Enamine | EN300-6758776-0.1g |
1-bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 0.1g |
$466.0 | 2023-05-30 | |
| Enamine | EN300-6758776-0.25g |
1-bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 0.25g |
$666.0 | 2023-05-30 | |
| Enamine | EN300-6758776-0.5g |
1-bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 0.5g |
$1046.0 | 2023-05-30 | |
| Enamine | EN300-6758776-1.0g |
1-bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 1g |
$1343.0 | 2023-05-30 | |
| Enamine | EN300-6758776-2.5g |
1-bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 2.5g |
$2631.0 | 2023-05-30 | |
| Enamine | EN300-6758776-5.0g |
1-bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 5g |
$3894.0 | 2023-05-30 | |
| Enamine | EN300-6758776-10.0g |
1-bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 10g |
$5774.0 | 2023-05-30 | |
| Aaron | AR01JHWR-50mg |
1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 50mg |
$454.00 | 2025-02-14 | |
| Aaron | AR01JHWR-100mg |
1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene |
1807119-31-8 | 95% | 100mg |
$666.00 | 2025-02-14 |
1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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